2-(3-Iodopropyl)piperidine

• Molecular Formula: C8H16IN
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 2-(3-iodopropyl)piperidine
• InChI: InChI=1S/C8H16IN/c9-6-3-5-8-4-1-2-7-10-8/h8,10H,1-7H2
• InChI Key: SWFYZUMWJOPQGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCCI

Description

2-(3-Iodopropyl)piperidine is a piperidine derivative featuring a propyl chain substituted with an iodine atom at the third carbon, attached to the second position of the piperidine ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine derivatives are widely studied for their pharmacological and chemical properties. Below is a detailed comparison of 2-(3-Iodopropyl)piperidine with structurally analogous compounds, focusing on substituent effects, receptor interactions, and pharmacological profiles.

Substituent Effects on Piperidine Nitrogen

• 3-(3-Hydroxyphenyl)-N-(n-propyl)piperidine ():

  • This compound has a propyl group on the piperidine nitrogen and a hydroxylphenyl substituent.
  • Pharmacological Action : Exhibits opioid receptor binding, with IC₅₀ values determined for SKF10,047 and phencyclidine (PCP) binding inhibition .
  • Key Difference : The hydroxylphenyl group enhances polar interactions with receptors, whereas the iodopropyl group in 2-(3-Iodopropyl)piperidine introduces steric bulk and lipophilicity, likely altering binding kinetics and metabolic stability.
• KAB-18 and COB-3 (): KAB-18 (phenylpropyl-piperidine derivative) shows low potency (IC₅₀ ~10.2 μM) and significant non-nAChR activity. COB-3 (small alkyl group on piperidine nitrogen) demonstrates a 14-fold increase in potency and elimination of off-target effects. Implication for 2-(3-Iodopropyl)piperidine: The bulky iodopropyl group may reduce non-specific binding compared to phenylpropyl analogs but could also limit receptor access, depending on target geometry.

Impact of Halogen Substituents

• 3-(2-Isopropylphenoxy)piperidine (): Features an isopropylphenoxy group attached to the piperidine ring.
• 2-(Aminomethyl)piperidine (): Contains an aminomethyl group at the 2-position of piperidine. Functional Difference: The amino group enables hydrogen bonding, while the iodopropyl group in 2-(3-Iodopropyl)piperidine may favor halogen bonding or hydrophobic interactions.

Data Tables: Key Structural and Pharmacological Comparisons

Compound	Substituent	Key Property	Pharmacological Note	Reference
2-(3-Iodopropyl)piperidine	3-Iodopropyl at C2	High lipophilicity, halogen bonding	Theoretical enhanced CNS penetration	N/A
3-(3-Hydroxyphenyl)-N-propylpiperidine	N-propyl, 3-hydroxyphenyl	IC₅₀ ~10 μM (SKF10,047 binding inhibition)	Opioid/PCP receptor interaction
KAB-18	Phenylpropyl-piperidine	IC₅₀ 10.2 μM, ≥90% non-nAChR activity	Low selectivity due to bulky substituent
COB-3	Small alkyl-piperidine	IC₅₀ ~0.7 μM, no non-nAChR effects	Optimized potency and selectivity
3-(2-Isopropylphenoxy)piperidine	Isopropylphenoxy	Moderate steric bulk	Potential ion channel modulation